Cas no 29866-18-0 (6-Benzyl-9H-purine)

• Product Name: 6-Benzyl-9H-purine
• CAS No: 29866-18-0
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 268002
• PubChem ID: 5484388
• Update Time: 2025-04-19

6-Benzyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-9H-purine
• 6-benzyl-1H-purine
• 6-benzyl-7H-purine
• 9H-Purine,6-(phenylmethyl)-
• 6-benzyl-7(9)H-purine
• 6-Benzylpurin
• 6-Benzylpurine
• AC1NUNKL
• CHEMBL367930
• EINECS 249-900-7
• SureCN5384430
• SureCN5384434
• 9H-Purine, 6-(phenylmethyl)-
• NSC 265417
• 29866-18-0
• NS00028793
• HWM9QPR76R
• AKOS022175219
• AKOS024262719
• DTXSID10183979
• 1H-Purine, 6-(phenylmethyl)-
• NSC265417
• NSC-265417
• 6-(Phenylmethyl)-9H-purine
• SCHEMBL5384430
• A912001
• PVRBGBGMDLPYKG-UHFFFAOYSA-N

• MDL： MFCD00078968
• Inchi： 1S/C12H10N4/c1-2-4-9(5-3-1)6-10-11-12(15-7-13-10)16-8-14-11/h1-5,7-8H,6H2,(H,13,14,15,16)
• InChI Key： PVRBGBGMDLPYKG-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C(CC1C=CC=CC=1)N=CN=2

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.090546
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.32
• Boiling Point: 366.5°C at 760 mmHg
• Flash Point: 167.7°C
• PSA: 49.11

6-Benzyl-9H-purine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives